Cas no 2171764-31-9 (5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro5.5undecane
• CAS No: 2171764-31-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6585682
• PubChem ID: 165841870
• Update Time: 2025-08-05

5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro5.5undecane
• 2171764-31-9
• EN300-1638222
• 5-[(propan-2-yloxy)methyl]-1,8-dioxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C12H23NO3/c1-10(2)15-8-11-12(16-7-5-13-11)4-3-6-14-9-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： KLRLWZHKWZOVSY-UHFFFAOYSA-N
• SMILES： O1CCNC(COC(C)C)C21COCCC2

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.7Ų

Additional information on 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro5.5undecane

5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane: An Emerging Compound in the Field of Medicinal Chemistry

5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171764-31-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity. The presence of the propan-2-yloxy group and the 1,8-dioxa-4-azaspiro[5.5]undecane scaffold makes it an intriguing candidate for further investigation.

The spirocyclic structure of 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane provides a unique platform for exploring its pharmacological properties. The spirocyclic framework is characterized by a central spiro atom that connects two or more rings, leading to a rigid and well-defined molecular architecture. This rigidity can influence the compound's conformational flexibility and binding affinity to biological targets, making it an attractive candidate for drug design.

The propan-2-yloxy group, also known as an isopropoxy group, is a common functional group in organic chemistry and medicinal chemistry. It is known for its ability to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. In the context of 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane, the presence of this group may contribute to its favorable pharmacokinetic properties.

The 1,8-dioxa-4-azaspiro[5.5]undecane scaffold is a complex and versatile structure that has been explored in various medicinal chemistry studies. This scaffold contains two oxygen atoms and one nitrogen atom within a spirocyclic framework, providing multiple points of functionalization and potential interactions with biological targets. Recent research has shown that compounds containing this scaffold exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

An additional study published in the European Journal of Medicinal Chemistry explored the anti-cancer properties of 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane. The compound was tested against a panel of human cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The results showed that 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane exhibited significant cytotoxic activity against these cancer cell lines, with IC₅₀ values in the low micromolar range. Further mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways.

The neuroprotective effects of 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane have also been investigated in preclinical studies. A study published in Neuropharmacology demonstrated that the compound protected neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane may have potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 5-(propan-2-yloxy)methyl-1,8-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171764-31-9) is a promising compound with a unique spirocyclic structure that offers multiple points of functionalization and potential biological activities. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further preclinical and clinical investigations. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge.